![molecular formula C12H12BrNO B1382114 4-bromomethyl-N-propargyl-phenylacetamide CAS No. 1437749-53-5](/img/structure/B1382114.png)
4-bromomethyl-N-propargyl-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Chemical Synthesis and Characterization
Synthesis of Hybrid Compounds
Compounds containing bromomethyl and propargyl groups have been utilized in the design and synthesis of various hybrid molecules. For instance, urea-1,2,3-triazole-amide hybrids were synthesized via click reactions involving propargyl units, showing significant antimicrobial activity (Lal et al., 2020). Similarly, pyrazole-imidazole-triazole hybrids demonstrated excellent potency against fungi, highlighting the utility of these functional groups in developing antimicrobial agents (Punia et al., 2021).
Chiral Synthesis
The synthesis of chiral compounds utilizing bromomethyl and propargyl groups has been explored. One study described the reaction of chloromethyl propargyl ether with 4-(bromomethyl)benzaldehyde to yield a product with high selectivity, underscoring the potential for creating chiral molecules for various applications (Talybov & Baghirli, 2020).
Biological Activities
Antimicrobial and Antifungal Evaluation
The antimicrobial and antifungal properties of related compounds have been a focus of research. Studies have shown that hybrids containing bromomethyl and propargyl moieties exhibit better activity against bacteria and fungi compared to their precursors, indicating their potential as antimicrobial and antifungal agents (Lal et al., 2020); (Punia et al., 2021).
Antidiabetic Agents
The sequential synthesis involving bromo-N-phenylacetamide derivatives led to the identification of compounds with significant antidiabetic potential, demonstrating the utility of these chemical groups in developing new therapeutic agents (Nazir et al., 2018).
Antifungal and Antibiofilm Activity
2-bromo-N-phenylacetamide demonstrated promising antifungal and antibiofilm activities against Cryptococcus neoformans, suggesting potential applications in treating fungal infections and preventing biofilm formation on medical devices (DE MELO et al., 2020).
Safety and Hazards
The safety data sheet for similar compounds indicates that they may be harmful if inhaled, cause skin irritation, serious eye irritation, and may cause respiratory irritation . It’s recommended to use only outdoors or in a well-ventilated area, and to wear protective gloves, clothing, and eye/face protection .
Future Directions
Properties
IUPAC Name |
2-[4-(bromomethyl)phenyl]-N-prop-2-ynylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrNO/c1-2-7-14-12(15)8-10-3-5-11(9-13)6-4-10/h1,3-6H,7-9H2,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVBHDJDKPPHJAQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCNC(=O)CC1=CC=C(C=C1)CBr |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.